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Compound of Interest

3-methyl-5-
Compound Name:
(trifluoromethyl)benzoic Acid

Cat. No.: B039702

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-methyl-5-(trifluoromethyl)benzoic acid is an aromatic carboxylic acid derivative. This
technical guide provides a comprehensive overview of its chemical and physical properties,
synthesis, and potential applications based on available literature. The strategic placement of a
methyl group and a trifluoromethyl group on the benzoic acid scaffold makes it a compound of
interest in medicinal chemistry and materials science. The trifluoromethyl group, a bioisostere
of the methyl group, can significantly alter a molecule's lipophilicity, metabolic stability, and
binding affinity to biological targets.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-methyl-5-
(trifluoromethyl)benzoic acid is presented below. It is important to note that while some
experimental data for closely related compounds is available, specific experimental values for
this compound are not widely reported.
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Property Value Source
Molecular Formula CoH7F302 PubChem[1]
Molecular Weight 204.15 g/mol PubChem[1]
3-methyl-5-
IUPAC Name ) ) ) PubChem[1]
(trifluoromethyl)benzoic acid
CAS Number 117186-02-4 PubChem[1]
3-Carboxy-5-
Synonyms ) ) PubChem[1]
methylbenzotrifluoride
Heavy Atom Count 14 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Topological Polar Surface Area  37.3 A2 PubChem[1]
Synthesis

A definitive, detailed experimental protocol for the synthesis of 3-methyl-5-
(trifluoromethyl)benzoic acid is not readily available in the public domain. However, based on
general synthetic methodologies for analogous benzoic acid derivatives, a plausible synthetic
route can be proposed. A common approach involves the oxidation of the corresponding methyl
group on a toluene derivative.

A potential synthetic pathway is the carboxylation of a Grignard reagent formed from 1-bromo-
3-methyl-5-(trifluoromethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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